Cas no 173098-16-3 (Adenosine, 8-bromo-1,2-dihydro-2-oxo-)

Adenosine, 8-bromo-1,2-dihydro-2-oxo- structure
173098-16-3 structure
Product Name:Adenosine, 8-bromo-1,2-dihydro-2-oxo-
CAS No:173098-16-3
MF:C10H12BrN5O5
MW:362.136780738831
CID:1357160
Update Time:2024-08-17

Adenosine, 8-bromo-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 8-bromo-1,2-dihydro-2-oxo-
    • Adenosine, 8-bromo-2,3-dihydro-2-oxo-
    • Inchi: 1S/C10H12BrN5O5/c11-9-13-3-6(12)14-10(20)15-7(3)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)/t2-,4-,5-,8-/m1/s1
    • InChI Key: WTRJDSOUABVUET-UMMCILCDSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3=C(C(=NC(=O)N3)N)N=C2Br)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 361.00226

Experimental Properties

  • Density: 2.62±0.1 g/cm3(Predicted)
  • Melting Point: >250 °C
  • PSA: 153
  • pka: 6.42±0.40(Predicted)
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